1. Home
  2. Product
  3. Main Products
  4. 6,6/'-(p,p/'-Biphenylylenebis(carbonylimino))bis(1-butylquinolinium) ditosylate
6,6/'-(p,p/'-Biphenylylenebis(carbonylimino))bis(1-butylquinolinium) ditosylate 6,6/'-(p,p/'-Biphenylylenebis(carbonylimino))bis(1-butylquinolinium) ditosylate
Brand Name: Vulcanchem
CAS No.: 18430-43-8
VCID: VC0096827
InChI: InChI=1S/C40H38N4O2.2C7H8O3S/c1-3-5-23-43-25-7-9-33-27-35(19-21-37(33)43)41-39(45)31-15-11-29(12-16-31)30-13-17-32(18-14-30)40(46)42-36-20-22-38-34(28-36)10-8-26-44(38)24-6-4-2;2*1-6-2-4-7(5-3-6)11(8,9)10/h7-22,25-28H,3-6,23-24H2,1-2H3;2*2-5H,1H3,(H,8,9,10)/p+2
SMILES: CCCC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)CCCC.CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O
Molecular Formula: C54H56N4O8S2+2
Molecular Weight: 953.2 g/mol

6,6/'-(p,p/'-Biphenylylenebis(carbonylimino))bis(1-butylquinolinium) ditosylate

CAS No.: 18430-43-8

Main Products

VCID: VC0096827

Molecular Formula: C54H56N4O8S2+2

Molecular Weight: 953.2 g/mol

6,6/'-(p,p/'-Biphenylylenebis(carbonylimino))bis(1-butylquinolinium) ditosylate - 18430-43-8

CAS No. 18430-43-8
Product Name 6,6/'-(p,p/'-Biphenylylenebis(carbonylimino))bis(1-butylquinolinium) ditosylate
Molecular Formula C54H56N4O8S2+2
Molecular Weight 953.2 g/mol
IUPAC Name N-(1-butylquinolin-1-ium-6-yl)-4-[4-[(1-butylquinolin-1-ium-6-yl)carbamoyl]phenyl]benzamide;4-methylbenzenesulfonic acid
Standard InChI InChI=1S/C40H38N4O2.2C7H8O3S/c1-3-5-23-43-25-7-9-33-27-35(19-21-37(33)43)41-39(45)31-15-11-29(12-16-31)30-13-17-32(18-14-30)40(46)42-36-20-22-38-34(28-36)10-8-26-44(38)24-6-4-2;2*1-6-2-4-7(5-3-6)11(8,9)10/h7-22,25-28H,3-6,23-24H2,1-2H3;2*2-5H,1H3,(H,8,9,10)/p+2
Standard InChIKey BNCXXUFPUHLPOW-UHFFFAOYSA-P
SMILES CCCC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)CCCC.CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O
Canonical SMILES CCCC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)CCCC.CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O
Synonyms 6,6/'-(p,p/'-Biphenylylenebis(carbonylimino))bis(1-butylquinolinium) ditosylate
PubChem Compound 205654
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19